![molecular formula C21H18Cl2N2O3 B2550243 1-(2,4-dichlorobenzyl)-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide CAS No. 320419-69-0](/img/structure/B2550243.png)
1-(2,4-dichlorobenzyl)-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(2,4-dichlorobenzyl)-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide is a useful research compound. Its molecular formula is C21H18Cl2N2O3 and its molecular weight is 417.29. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural and Conformational Studies
The structural and molecular conformation of solvated 1-(4-methoxybenzenesulfonyl)-5-oxo-pyrrolidine-2-carboxamide, a compound with a similar structural motif, has been explored through X-ray analysis and AM1 molecular orbital methods. These studies offer insights into the molecular geometry, which could be relevant for understanding the properties and potential applications of the 1-(2,4-dichlorobenzyl)-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydro-3-pyridinecarboxamide compound. Such analyses contribute to the development of new materials with potential antineoplastic properties (Banerjee et al., 2002).
Anticonvulsant Enaminones Study
Research into the crystal structures of anticonvulsant enaminones has been conducted, showcasing how the structural analysis of such compounds can inform the development of new therapeutic agents. While the specific compound of interest is not directly studied, the methodologies and insights from such research highlight the importance of structural analysis in drug development (Kubicki et al., 2000).
Polymorphism and Catalytic Activity
Investigations into the polymorphism of pyridine-2,6-dicarboxamide derivatives, including their antibacterial activities and catalytic efficiencies in transfer hydrogenation reactions, demonstrate the broad range of scientific research applications for complex organic compounds. Such studies can shed light on the versatility and potential applications of the compound , including its use in catalysis and as an antibacterial agent (Özdemir et al., 2012).
Novel Syntheses and Pharmacological Potential
The synthesis of new 1H-1-pyrrolylcarboxamides with potential pharmacological activity, through methodologies that could be applied to the synthesis and modification of this compound, underscores the continuous pursuit of novel compounds with therapeutic benefits. Such research endeavors contribute to the expansion of the chemical space explored for drug development (Bijev et al., 2003).
Kinase Inhibition for Cancer Therapy
The discovery and development of selective kinase inhibitors for cancer therapy, exemplified by research on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides, highlight the potential of structurally related compounds in the treatment of cancer. These studies reflect the critical role of structural and functional analysis in identifying promising therapeutic agents (Schroeder et al., 2009).
Properties
IUPAC Name |
1-[(2,4-dichlorophenyl)methyl]-N-(2-ethoxyphenyl)-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18Cl2N2O3/c1-2-28-19-8-4-3-7-18(19)24-20(26)16-6-5-11-25(21(16)27)13-14-9-10-15(22)12-17(14)23/h3-12H,2,13H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBQAMXQTTHNFAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=CC=CN(C2=O)CC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.